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Compound of Interest

Compound Name: Abemaciclib Impurity 1

Cat. No.: B15553065 Get Quote

Abemaciclib Impurity 1: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Abemaciclib Impurity 1,

a key intermediate in the synthesis of the cyclin-dependent kinase 4 and 6 (CDK4/6) inhibitor,

Abemaciclib. This document outlines its chemical identity, physical properties, and detailed

experimental protocols for its synthesis and analysis.

Core Data Summary
Abemaciclib Impurity 1, chemically known as 5-((4-Ethylpiperazin-1-yl)methyl)pyridin-2-

amine, is a critical starting material in the manufacturing process of Abemaciclib. A summary of

its key quantitative data is presented below.
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Parameter Value Reference

CAS Number 1180132-17-5 [1]

Molecular Formula C12H20N4 [1]

Molecular Weight 220.31 g/mol [2]

Appearance White to off-white powder [3]

Purity (by HPLC) ≥99.0% [3]

Boiling Point 362.4±37.0 °C at 760 mmHg [3]

Density 1.1±0.1 g/cm³ [3]

Flash Point 173.0±26.5 °C [3]

Synthesis of Abemaciclib Impurity 1
The synthesis of Abemaciclib Impurity 1 is a crucial step in the overall synthesis of

Abemaciclib. A representative synthetic scheme is depicted below.
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5-(Aminomethyl)pyridin-2-amine
(CAS: 156973-09-0)

Reaction Mixture

N,N-Diethylethylamine

Potassium Carbonate

1,2-Dichloroethane

Aqueous Workup
& Extraction

Stir at 30-35°C for 6h Crystallization from
Methyl tert-butyl ether

Distillation & Charcoal Treatment Abemaciclib Impurity 1
(CAS: 1180132-17-5)

Cool to 0-5°C, Filter & Dry
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Sample Preparation

HPLC System
(Zorbax XDB C18 column)

Isocratic Mobile Phase
(Phosphate Buffer & Acetonitrile/Methanol)

UV Detection
(238 nm)

Data Analysis
(Retention Time, Peak Area)

Quantification of
Abemaciclib Impurity 1

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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